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Compound of Interest

Compound Name: 4-tert-Butyl-N,N-dimethylaniline

Cat. No.: B1206110

An In-Depth Technical Guide to 4-tert-Butyl-N,N-dimethylaniline: Properties, Synthesis, and
Applications

Abstract

This technical guide provides a comprehensive overview of 4-tert-Butyl-N,N-dimethylaniline
(CAS No. 2909-79-7), a substituted aniline derivative with significant utility in polymer chemistry
and organic synthesis. We will explore its fundamental physicochemical properties, delve into
its synthetic pathways with mechanistic explanations, and discuss its applications, particularly
those relevant to researchers in materials science and drug development. This document is
intended to serve as a key resource for scientists and professionals, offering both foundational
knowledge and practical insights into the effective use and handling of this versatile compound.

Introduction

4-tert-Butyl-N,N-dimethylaniline is an aromatic organic compound characterized by a
dimethylamino group and a tert-butyl group attached to a benzene ring at the para position.
The presence of the electron-donating dimethylamino group and the sterically bulky tert-butyl
group imparts unique chemical properties that make it a valuable reagent in various chemical
processes. Its primary role is often as a polymerization accelerator or an amine initiator in
photopolymerization reactions.[1][2] Understanding the interplay between its structure and
reactivity is crucial for its effective application in both academic research and industrial settings.
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Physicochemical Properties

The physical and chemical characteristics of 4-tert-Butyl-N,N-dimethylaniline dictate its
behavior in chemical reactions and determine its handling and storage requirements. These
core properties are summarized in the table below.

Property Value Source(s)
Molecular Formula Ci12H19N [21[3114]
Linear Formula (CH3)3CCeHaN(CHs3)2 [1]
Molecular Weight 177.29 g/mol [L1121[31[41[5]
CAS Number 2909-79-7 [1][2][3]
Appearance Liquid [1]

Boiling Point 250-253 °C [1112]
Density 0.906 g/mL at 25 °C [1][2]
Refractive Index n20/D 1.529 [11[2]

Flash Point 229 °F (109.4 °C)

Synthesis and Mechanistic Insights

The synthesis of 4-tert-Butyl-N,N-dimethylaniline can be achieved through several
established organic chemistry transformations. A common and logical approach involves the
exhaustive methylation of 4-tert-butylaniline. This process is a classic example of nucleophilic
substitution.

Causality of Experimental Choices:

o Starting Material: 4-tert-butylaniline is selected as the precursor because it already contains
the required tert-butyl group in the correct para position relative to the nitrogen atom.

» Methylating Agent: A methylating agent such as methyl iodide or dimethyl sulfate is used to
introduce the methyl groups onto the nitrogen atom. Methyl iodide is often effective, but
dimethyl sulfate can be a more economical choice for larger-scale reactions.
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» Base: A non-nucleophilic base, such as potassium carbonate, is included to neutralize the
acid (e.g., hydroiodic acid if methyl iodide is used) generated during the reaction. This is
critical because the aniline nitrogen must remain nucleophilic to react with the methylating
agent. Protonation of the amine would deactivate it.

e Solvent: A polar aprotic solvent like acetonitrile or DMF is typically chosen to dissolve the
reactants and facilitate the SN2 reaction mechanism.

Synthetic Workflow Diagram

The diagram below illustrates the N-methylation of 4-tert-butylaniline to yield the final product.
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Caption: Synthesis of 4-tert-Butyl-N,N-dimethylaniline via N-methylation.

Applications in Research and Drug Development

While not a therapeutic agent itself, 4-tert-Butyl-N,N-dimethylaniline serves as a critical
ancillary material in several areas relevant to drug development and materials science.
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» Polymerization Initiator: Its most prominent application is as an amine co-initiator for the
photopolymerization of acrylates and epoxides.[1][2] In drug delivery, this is highly relevant
for creating cross-linked hydrogels or polymer matrices for controlled-release formulations.
The compound can accelerate the curing process of dental resins and bone cements, which
are considered medical devices.

e Organic Synthesis Intermediate: It can be used as a precursor or reagent in more complex
molecular syntheses. For instance, the oxidative coupling of this aniline with indoles has
been investigated, opening pathways to novel heterocyclic structures that are often scaffolds
in medicinal chemistry.[2] Modern drug discovery relies on building diverse molecular
libraries, and reagents like this are enabling tools.[6]

Experimental Protocol: Use in Photopolymerization

This protocol provides a generalized workflow for using 4-tert-Butyl-N,N-dimethylaniline as
an accelerator in a free-radical polymerization system, such as that used for creating a
polymer-based biomaterial.

Objective: To prepare a cross-linked acrylate polymer film using a photo-initiation system
accelerated by 4-tert-Butyl-N,N-dimethylaniline.

Materials:

Monomer: Methyl methacrylate (MMA)

Cross-linker: Ethylene glycol dimethacrylate (EGDMA)

Photo-initiator: Camphorqguinone (CQ)

Amine Accelerator: 4-tert-Butyl-N,N-dimethylaniline

Inert solvent (if required for viscosity control)
Methodology:

o Formulation Preparation: In a light-protected vessel (e.g., an amber vial), combine the
monomer (MMA) and cross-linker (EGDMA) in a 95:5 weight ratio.
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« Initiator Addition: Add camphorquinone to the monomer mixture to a final concentration of
0.5% (w/w). Stir until fully dissolved.

o Accelerator Addition: Add 4-tert-Butyl-N,N-dimethylaniline to the mixture to a final
concentration of 1.0% (w/w). Stir thoroughly to ensure a homogenous solution. The causality
here is that the amine will react with the excited-state photo-initiator to generate the free
radicals that start the polymerization.

o Casting: Cast the liquid resin onto a glass slide or into a mold of desired dimensions to
create a thin film.

o Curing: Expose the cast resin to a visible light source (e.g., a dental curing light, ~470 nm)
for 60-120 seconds. The film should solidify into a rigid polymer.

o Post-Cure Analysis: The resulting polymer can be analyzed for properties such as degree of
conversion (via FTIR), hardness, or swelling behavior, which are critical parameters for
medical device and drug delivery applications.

Safety and Handling

4-tert-Butyl-N,N-dimethylaniline is a hazardous chemical and must be handled with
appropriate precautions.

e Hazards: The compound is harmful if swallowed, inhaled, or in contact with skin.[7] It is
known to cause skin irritation and serious eye irritation.[7]

o Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated area
or under a chemical fume hood.[8] Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8] Keep it
away from strong oxidizing agents and strong acids.[8]

e First Aid:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water.[9]
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o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also under the
eyelids.[8]

o Ingestion/Inhalation: Move the person to fresh air. Seek immediate medical attention.[8]
[10]

Conclusion

4-tert-Butyl-N,N-dimethylaniline is a substituted aniline with well-defined physicochemical
properties and significant utility as a polymerization accelerator and synthetic intermediate. Its
molecular structure, featuring both electron-donating and sterically hindering groups, is key to
its function. For researchers in drug development and materials science, this compound
represents a valuable tool for creating novel polymers for medical devices and drug delivery
systems. Adherence to strict safety protocols is mandatory for its handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-tert-Butyl-N,N-dimethylaniline molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206110#4-tert-butyl-n-n-dimethylaniline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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